Alisol F
Alisol F
Alisol F is a natural product.
Brand Name:
Vulcanchem
CAS No.:
155521-45-2
VCID:
VC0003224
InChI:
InChI=1S/C30H48O5/c1-16-13-19(25(33)27(4,5)34)35-20-15-30(8)17(23(16)20)14-18(31)24-28(6)11-10-22(32)26(2,3)21(28)9-12-29(24,30)7/h16,18-21,24-25,31,33-34H,9-15H2,1-8H3/t16-,18+,19+,20+,21+,24+,25-,28+,29+,30+/m1/s1
SMILES:
CC1CC(OC2C1=C3CC(C4C5(CCC(=O)C(C5CCC4(C3(C2)C)C)(C)C)C)O)C(C(C)(C)O)O
Molecular Formula:
C30H48O5
Molecular Weight:
488.7
Alisol F
CAS No.: 155521-45-2
Inhibitors
VCID: VC0003224
Molecular Formula: C30H48O5
Molecular Weight: 488.7
CAS No. | 155521-45-2 |
---|---|
Product Name | Alisol F |
Molecular Formula | C30H48O5 |
Molecular Weight | 488.7 |
IUPAC Name | (1S,2R,4S,6S,8R,12S,13S,14S,19R)-6-[(1R)-1,2-dihydroxy-2-methylpropyl]-12-hydroxy-1,2,8,14,18,18-hexamethyl-5-oxapentacyclo[11.8.0.02,10.04,9.014,19]henicos-9-en-17-one |
Standard InChI | InChI=1S/C30H48O5/c1-16-13-19(25(33)27(4,5)34)35-20-15-30(8)17(23(16)20)14-18(31)24-28(6)11-10-22(32)26(2,3)21(28)9-12-29(24,30)7/h16,18-21,24-25,31,33-34H,9-15H2,1-8H3/t16-,18+,19+,20+,21+,24+,25-,28+,29+,30+/m1/s1 |
SMILES | CC1CC(OC2C1=C3CC(C4C5(CCC(=O)C(C5CCC4(C3(C2)C)C)(C)C)C)O)C(C(C)(C)O)O |
Description | Alisol F is a natural product. |
Reference | [1]. Zhangyan Luo, et al. Simultaneous determination of four alisols in Rhizoma Alismatis by RP-HPLC. Zhongguo Zhong Yao Za Zhi 2010 Dec;35(24):3306-9. |
PubChem Compound | 76310822 |
Last Modified | Nov 17 2021 |
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